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Compound of Interest

Compound Name: PHTPP-1304

Cat. No.: B10830911 Get Quote

Disclaimer: This document provides guidance on the proper disposal of PHTPP-1304 based on

available safety information for the closely related parent compound, PHTPP. No Safety Data

Sheet (SDS) is currently available for PHTPP-1304. Therefore, these procedures should be

considered a preliminary guideline. Researchers, scientists, and drug development

professionals must consult their institution's Environmental Health and Safety (EHS)

department for final approval and to ensure compliance with all local, state, and federal

regulations.

Immediate Safety and Handling Precautions
PHTPP-1304 is a PHTPP-based autophagy targeting chimera (AUTOTAC).[1][2] Due to the

absence of specific safety data for PHTPP-1304, it is prudent to handle it with the same

precautions as its parent compound, PHTPP. PHTPP is classified as acutely toxic if swallowed

(Acute Toxicity, Oral, Category 3).[3]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile).

Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes.

Engineering Controls:
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Handle PHTPP-1304 in a well-ventilated area, preferably within a chemical fume hood, to

minimize inhalation exposure.

Quantitative Hazard Data Summary (Based on
PHTPP)
The following table summarizes the known hazard information for PHTPP, which should be

used as a conservative proxy for PHTPP-1304 in the absence of specific data.

Hazard
Classification

GHS
Pictogram

Signal Word
Hazard
Statement

Precautionary
Statements

Acute Toxicity,

Oral (Category 3)
alt text Danger

H301: Toxic if

swallowed.[3]

P264: Wash

hands thoroughly

after handling.

[3]P270: Do not

eat, drink or

smoke when

using this

product.[3]P301

+ P310: IF

SWALLOWED:

Immediately call

a POISON

CENTER or

doctor/physician.

[3]P405: Store

locked up.

[3]P501: Dispose

of

contents/contain

er in accordance

with

local/regional/nat

ional/internationa

l regulations.[3]
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Step-by-Step Disposal Procedures for PHTPP-1304
This protocol outlines the recommended steps for the safe disposal of PHTPP-1304 waste.

1. Waste Segregation and Collection:

Solid Waste:

Collect all solid waste contaminated with PHTPP-1304, such as unused powder,

contaminated personal protective equipment (gloves, etc.), and weighing papers, in a

dedicated, clearly labeled hazardous waste container.

The container must be made of a compatible material (e.g., polyethylene) and have a

secure lid.

Label the container as "Hazardous Waste: PHTPP-1304 (Acutely Toxic)" and include the

date of accumulation.

Liquid Waste:

Collect all liquid waste containing PHTPP-1304, including solutions and rinsates, in a

dedicated, sealed, and leak-proof hazardous waste container.

Do not mix with other solvent waste streams unless approved by your EHS department.

Label the container with "Hazardous Waste: PHTPP-1304 (Acutely Toxic)" and list all

solvent components and their approximate concentrations.

Sharps Waste:

Any sharps (needles, razor blades, etc.) contaminated with PHTPP-1304 must be

disposed of in a designated sharps container that is puncture-resistant and leak-proof.

Label the sharps container clearly as "Hazardous Sharps Waste: PHTPP-1304 (Acutely

Toxic)."

2. Decontamination of Glassware and Surfaces:
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Glassware:

Rinse contaminated glassware three times with a suitable solvent (e.g., ethanol or DMSO,

depending on the solubility of the compound and compatibility with your waste streams).

Collect all rinsate as hazardous liquid waste.

After triple-rinsing, the glassware can typically be washed with soap and water.

Work Surfaces:

Decontaminate any surfaces that may have come into contact with PHTPP-1304 using a

suitable solvent and absorbent pads.

Dispose of the used absorbent pads as solid hazardous waste.

3. Spill Management:

Small Spills:

If a small amount of PHTPP-1304 is spilled, carefully absorb the spill with an inert

absorbent material (e.g., vermiculite, sand, or commercial spill pillows).

Wearing appropriate PPE, collect the absorbent material into the designated solid

hazardous waste container.

Decontaminate the spill area as described above.

Large Spills:

Evacuate the immediate area.

Alert your supervisor and contact your institution's EHS department immediately.

Do not attempt to clean up a large spill without proper training and equipment.

4. Final Disposal:
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Store all PHTPP-1304 hazardous waste containers in a designated, secure, and well-

ventilated satellite accumulation area.

Arrange for the pickup and disposal of the hazardous waste through your institution's EHS

department. They will ensure that the waste is transported to a licensed hazardous waste

disposal facility.

PHTPP-1304 Disposal Workflow
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Caption: Logical workflow for the safe disposal of PHTPP-1304 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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